Cas no 852431-00-6 (5-[(Methylamino)methyl]-3-phenylisoxazole)

• Product Name: 5-[(Methylamino)methyl]-3-phenylisoxazole
• CAS No: 852431-00-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 717161
• PubChem ID: 24229716
• Update Time: 2025-04-19

5-[(Methylamino)methyl]-3-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-[(Methylamino)methyl]-3-phenylisoxazole
• 5-Isoxazolemethanamine,N-methyl-3-phenyl-
• N-methyl(3-phenylisoxazol-5-yl)methanamine
• N-Methyl-(3-phenylisoxazol-5-yl)methylamine
• N-methyl-1-(3-phenyl-1,2-oxazol-5-yl)methanamine
• N-methyl-1-(3-phenylisoxazol-5-yl)methanamine
• STK510156
• DB-076302
• 852431-00-6
• 5-[(Methylamino)methyl]-3-phenylisoxazole 97%
• DTXSID60640421
• MS-22558
• AKOS006228556
• methyl[(3-phenyl-1,2-oxazol-5-yl)methyl]amine
• SCHEMBL23397340
• N-methyl-1-(3-phenyl-5-isoxazolyl)methanamine
• CS-0330900

• MDL： MFCD09055377
• Inchi： 1S/C11H12N2O/c1-12-8-10-7-11(13-14-10)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3
• InChI Key： IUBUISGKALKRFN-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)CNC

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 323.4°C at 760 mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.543
• PSA: 38.06000
• LogP: 2.45190

5-[(Methylamino)methyl]-3-phenylisoxazole Security Information

• Hazardous Material Identification：